Cas no 51089-06-6 (Cyclohexanecarboxamide, 2-oxo-N-phenyl-)

• Product Name: Cyclohexanecarboxamide, 2-oxo-N-phenyl-
• CAS No: 51089-06-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 363300
• PubChem ID: 564362
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 2-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 2-oxo-N-phenyl-
• 2-oxo-N-phenylcyclohexane-1-carboxamide
• 2-oxo-N-phenyl-Cyclohexanecarboxamide
• DTXSID10340388
• AKOS005657435
• 2-Oxo-N-phenylcyclohexanecarboxamide #
• 2-(N-Phenylcarbamyl)cyclohexanone
• 51089-06-6
• 2-Oxo-N-phenylcyclohexanecarboxamide
• BPYPYRDPROZQAI-UHFFFAOYSA-N

• Inchi： 1S/C13H15NO2/c15-12-9-5-4-8-11(12)13(16)14-10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2,(H,14,16)
• InChI Key： BPYPYRDPROZQAI-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17